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Compound of Interest

Compound Name: 3-Hydroxy-2-pentanone

Cat. No.: B1200202 Get Quote

Technical Guide: Physical Properties of 3-
Hydroxy-2-pentanone
This technical guide provides a comprehensive overview of the experimentally determined

physical properties of 3-Hydroxy-2-pentanone, specifically its boiling point and density. This

document is intended for researchers, scientists, and professionals in the field of drug

development and chemical synthesis who require accurate physical data for this compound.

Chemical Identity
IUPAC Name: 3-hydroxypentan-2-one

Synonyms: Acetyl ethyl carbinol, 1-Hydroxypropyl methyl ketone

CAS Number: 3142-66-3

Molecular Formula: C₅H₁₀O₂

Molecular Weight: 102.13 g/mol

Quantitative Physical Properties
The boiling point and density of 3-Hydroxy-2-pentanone have been reported in various

sources. The following table summarizes these values. It is important to note the conditions

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1200202?utm_src=pdf-interest
https://www.benchchem.com/product/b1200202?utm_src=pdf-body
https://www.benchchem.com/product/b1200202?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200202?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


under which these properties were measured, as they can significantly influence the results.

Physical Property Value Conditions Source

Boiling Point 147.5 °C at 760 mmHg [1][2]

147-148 °C at 761 Torr [3]

105.00 to 107.00 °C at 50.00 mm Hg [4][5]

Density 0.962 g/cm³ Not Specified [1][2]

0.9500 g/cm³ at 20 °C [3]

1.008-1.014 g/cm³ Not Specified [4]

Experimental Protocols
While specific experimental protocols for the determination of 3-Hydroxy-2-pentanone's

physical properties are not extensively detailed in the literature, the following are general and

widely accepted methods for determining the boiling point and density of a liquid compound.

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure

surrounding the liquid, and the liquid changes into a vapor.

Distillation Method: A common and accurate method involves the simple distillation of the

compound. The liquid is heated in a distillation flask connected to a condenser. A

thermometer is placed such that its bulb is just below the side arm of the flask to ensure it

measures the temperature of the vapor that is in equilibrium with the boiling liquid. The

temperature at which the liquid steadily distills is recorded as the boiling point. For accuracy,

the atmospheric pressure should be recorded, as boiling point is pressure-dependent.

Thiele Tube Method: This method is suitable for small sample volumes. The liquid sample is

placed in a small test tube, and an inverted capillary tube is added. The setup is attached to

a thermometer and heated in a Thiele tube containing a high-boiling point oil. As the sample

is heated, a stream of bubbles will emerge from the capillary tube. The heat source is then
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removed, and the temperature at which the liquid is drawn back into the capillary tube is

recorded as the boiling point.

Density Determination
Density is the mass of a substance per unit volume.

Gravimetric Method: The most straightforward method involves accurately weighing a known

volume of the liquid. A clean, dry graduated cylinder or volumetric flask is first weighed. A

precise volume of 3-Hydroxy-2-pentanone is then added, and the container is reweighed.

The density is calculated by dividing the mass of the liquid (final mass minus initial mass) by

its volume. The temperature of the liquid should be recorded as density is temperature-

dependent.

Pycnometer (Density Bottle) Method: For higher accuracy, a pycnometer is used. This is a

flask with a specific, accurately known volume. The empty pycnometer is weighed, then filled

with the sample liquid and weighed again. The density is calculated from the mass of the

liquid and the known volume of the pycnometer. This method minimizes errors associated

with reading a graduated scale.

Logical Relationships in Physical Property
Measurement
The determination of a compound's boiling point is influenced by external factors, primarily

atmospheric pressure. The following diagram illustrates this relationship.
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Factors Influencing Boiling Point Measurement
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Caption: Logical workflow of boiling point determination.

This guide provides foundational physical property data for 3-Hydroxy-2-pentanone. For any

application, it is recommended to consult multiple sources and consider the specific conditions

under which the data was generated.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1200202?utm_src=pdf-body-img
https://www.benchchem.com/product/b1200202?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200202?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1200202?utm_src=pdf-custom-synthesis
https://www.lookchem.com/404.htm
https://www.guidechem.com/dictionary/en/3142-66-3.html
https://m.youtube.com/watch?v=RDbbYmT5Pac
https://pubchem.ncbi.nlm.nih.gov/compound/3-Hydroxy-2-pentanone
https://www.homesciencetools.com/article/liquid-density-project/
https://www.benchchem.com/product/b1200202#physical-properties-of-3-hydroxy-2-pentanone-boiling-point-density
https://www.benchchem.com/product/b1200202#physical-properties-of-3-hydroxy-2-pentanone-boiling-point-density
https://www.benchchem.com/product/b1200202#physical-properties-of-3-hydroxy-2-pentanone-boiling-point-density
https://www.benchchem.com/product/b1200202#physical-properties-of-3-hydroxy-2-pentanone-boiling-point-density
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1200202?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200202?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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